Cas no 27513-44-6 (methyl O-benzyl-N-(tert-butoxycarbonyl)-L-tyrosinate)

methyl O-benzyl-N-(tert-butoxycarbonyl)-L-tyrosinate structure
27513-44-6 structure
Product Name:methyl O-benzyl-N-(tert-butoxycarbonyl)-L-tyrosinate
CAS No:27513-44-6
MF:C22H27NO5
MW:385.453486680985
CID:1430924
PubChem ID:11069076
Update Time:2025-04-20

methyl O-benzyl-N-(tert-butoxycarbonyl)-L-tyrosinate Chemical and Physical Properties

Names and Identifiers

    • methyl O-benzyl-N-(tert-butoxycarbonyl)-L-tyrosinate
    • LogP
    • METHYL-N-BOC-4-BENZYLOXY-L-PHENYL ALANINE
    • methyl (2S)-3-[4-(benzyloxy)phenyl]-2-(tert-butoxycarbonyl)aminopropanoate
    • MFCD09475763
    • Methyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-phenylmethoxyphenyl)propanoate
    • 27513-44-6
    • (S)-methyl 3-(4-(benzyloxy)phenyl)-2-((tert-butoxycarbonyl)amino)propanoate
    • Methyl-N-Boc-4-benzyloxy-L-phenyl-alanine
    • methyl(2S)-3-[4-(benzyloxy)phenyl]-2-(tert-butoxycarbonyl)aminopropanoate
    • SCHEMBL3350988
    • QGWMIQPMNNKJMA-IBGZPJMESA-N
    • L-Tyrosine, N-[(1,1-dimethylethoxy)carbonyl]-O-(phenylmethyl)-, methyl ester
    • (S)-Methyl 3-(4-(benZyloxy)phenyl)-2-((t-butoxycarbonyl)amino)propanoate
    • E87435
    • Inchi: 1S/C22H27NO5/c1-22(2,3)28-21(25)23-19(20(24)26-4)14-16-10-12-18(13-11-16)27-15-17-8-6-5-7-9-17/h5-13,19H,14-15H2,1-4H3,(H,23,25)/t19-/m0/s1
    • InChI Key: QGWMIQPMNNKJMA-IBGZPJMESA-N
    • SMILES: O(C(N[C@H](C(=O)OC)CC1C=CC(=CC=1)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 385.18901
  • Monoisotopic Mass: 385.18892296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 10
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 73.9Ų

Experimental Properties

  • Density: 1.138
  • Boiling Point: 529.77°C at 760 mmHg
  • Flash Point: 274.195°C
  • Refractive Index: 1.541
  • PSA: 73.86

methyl O-benzyl-N-(tert-butoxycarbonyl)-L-tyrosinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB590651-1g
(S)-Methyl 3-(4-(benzyloxy)phenyl)-2-((t-butoxycarbonyl)amino)propanoate; .
27513-44-6
1g
€285.40 2024-07-20
abcr
AB590651-5g
(S)-Methyl 3-(4-(benzyloxy)phenyl)-2-((t-butoxycarbonyl)amino)propanoate; .
27513-44-6
5g
€756.10 2024-07-20
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